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Compound of Interest

Compound Name: Y12196

Cat. No.: B13902968 Get Quote

Application Notes and Protocols for Y12196
For Researchers, Scientists, and Drug Development Professionals

Introduction
Y12196 is a novel succinate dehydrogenase inhibitor (SDHI) demonstrating potent and specific

fungicidal activity against Fusarium graminearum, a major agricultural pathogen.[1][2] As a

member of the SDHI class of fungicides, Y12196 targets Complex II (succinate

dehydrogenase) of the mitochondrial electron transport chain. This inhibition disrupts the

tricarboxylic acid (TCA) cycle and cellular respiration, leading to a significant reduction in ATP

production and ultimately, fungal cell death. These application notes provide detailed protocols

for the preparation of Y12196 solutions for laboratory experiments and methodologies for key

in vitro assays.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Y12196 is essential for accurate

and reproducible experimental results.
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Property Value

Molecular Formula C₁₈H₁₃Cl₂F₂N₃O₂

Molecular Weight 412.22 g/mol

CAS Number 1671025-91-4

Appearance White to off-white powder

Storage and Stability
Proper storage of Y12196 is critical to maintain its chemical integrity and biological activity.

Form Storage Temperature Stability

Powder -20°C 3 years

In Solvent -80°C 1 year

Solution Preparation
The following protocols detail the preparation of stock and working solutions of Y12196 for both

in vitro and in vivo laboratory experiments. It is recommended to use anhydrous grade solvents

to ensure optimal dissolution.

Data Presentation: Solubility
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Solvent
Reported
Solubility/Concentration

Notes

Dimethyl Sulfoxide (DMSO) ~40 mg/mL

A mother liquor concentration

of 40 mg/mL in DMSO has

been suggested for in vivo

formulations.[1]

Ethanol Data not available

Not a primary recommended

solvent based on available

information.

Water Insoluble
Y12196 is not expected to be

soluble in aqueous solutions.

Experimental Protocols: Solution Preparation
1. Preparation of a 40 mg/mL Stock Solution in DMSO (for in vitro and in vivo use)

Materials:

Y12196 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Protocol:

Aseptically weigh the desired amount of Y12196 powder in a sterile microcentrifuge tube or

vial. For example, to prepare 1 mL of a 40 mg/mL stock solution, weigh 40 mg of Y12196.

Add the calculated volume of anhydrous DMSO to the Y12196 powder. In this example, add

1 mL of DMSO.
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Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, sonicate the solution in a water bath for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage.[1]

2. Preparation of Working Solutions for In Vitro Assays

Working solutions for in vitro assays are typically prepared by diluting the high-concentration

stock solution in the appropriate cell culture medium. To minimize solvent toxicity, the final

concentration of DMSO in the culture medium should be kept low, typically below 0.5%.

3. Preparation of an In Vivo Formulation (Example for 10 mg/kg dosage)

This protocol is based on a formulation calculator and provides a clear, injectable solution.[1]

Materials:

40 mg/mL Y12196 in DMSO stock solution

Polyethylene glycol 300 (PEG300)

Tween 80

Sterile Saline, Phosphate-Buffered Saline (PBS), or ddH₂O

Sterile tubes

Protocol:

To prepare a 2 mg/mL working solution, start with the 40 mg/mL stock solution in DMSO.

In a sterile tube, combine the following in the specified order, ensuring the solution is mixed

well and clear after each addition:
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50 µL of 40 mg/mL Y12196 in DMSO

300 µL of PEG300

50 µL of Tween 80

600 µL of Saline/PBS/ddH₂O

This will result in a final volume of 1 mL with a Y12196 concentration of 2 mg/mL. The final

solvent composition will be 5% DMSO, 30% PEG300, 5% Tween 80, and 60% aqueous

solution.

Mechanism of Action and Signaling Pathway
Y12196 functions by inhibiting succinate dehydrogenase (SDH), a key enzyme complex in the

mitochondrial electron transport chain and the tricarboxylic acid (TCA) cycle.
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Preparation

Assay Setup

Data Analysis

Culture Fusarium graminearum
on PDA plates

Harvest and count spores

Inoculate wells with
F. graminearum spore suspension

Prepare Y12196 stock solution
(e.g., 40 mg/mL in DMSO)

Perform serial dilutions of Y12196
in 96-well plates

Incubate plates at
25-28°C for 48-72 hours
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determine fungal growth

Calculate Minimum Inhibitory
Concentration (MIC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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